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Cat. No.: B15196564

L,L-Lanthionine Sulfoxide: A Comprehensive
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For Researchers, Scientists, and Drug Development Professionals

Abstract

L,L-Lanthionine sulfoxide, the oxidized form of the non-proteinogenic amino acid L,L-
lanthionine, is a molecule of growing interest in biochemical and pharmacological research. As
a structural analog of lanthionine, which has been identified as a potential signaling molecule
and uremic toxin, its sulfoxide derivative may exhibit unique biological activities. This technical
guide provides a detailed overview of the chemical structure, physicochemical properties, a
proposed synthesis protocol, and potential biological significance of L,L-Lanthionine
sulfoxide, with a focus on its putative role in the hydrogen sulfide biosynthesis pathway.

Chemical Structure and Properties

L,L-Lanthionine sulfoxide, systematically named 3-[[(2R)-2-Amino-2-carboxyethyl]sulfinyl]-L-
alanine, is a derivative of L,L-lanthionine where the thioether linkage is oxidized to a sulfoxide.
This oxidation introduces a chiral center at the sulfur atom, leading to the possibility of two
diastereomers.

Chemical Structure:
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Systematic Name: 3-[[(2R)-2-Amino-2-carboxyethyl]sulfinyl]-L-alanine

Molecular Formula: C6H12N205S[1]

CAS Number: 105659-38-9[1]

SMILES: O=S(C--INVALID-LINK--C(O)=0)C--INVALID-LINK--C(O)=0

Physicochemical Data Summary

Quantitative experimental data for L,L-Lanthionine sulfoxide is not readily available in the
current literature. The following table summarizes the known properties of L,L-Lanthionine
sulfoxide and provides data for the parent compound, L,L-Lanthionine, and a related
molecule, L-Methionine sulfoxide, for comparison.

L,L-Lanthionine L L-Methionine
Property ) L,L-Lanthionine )
Sulfoxide Sulfoxide
Molecular Formula C6H12N205S C6H12N204S C5H11NO3S
Molecular Weight 224.23 g/mol 208.24 g/mol [2] 165.21 g/mol
CAS Number 105659-38-9 922-55-4[2] 3226-65-1
_ _ _ 280-283 °C ~240 °C
Melting Point Data not available
(decomposes)|[3] (decomposes)[4]
Sparingly soluble in >30.2 mg/mL in H20;
Solubility Data not available water; soluble in dilute  insoluble in DMSO
acids and alkalies and EtOHI[5]

Experimental Protocols
Proposed Synthesis of L,L-Lanthionine Sulfoxide

A plausible method for the synthesis of L,L-Lanthionine sulfoxide is the direct oxidation of
L,L-Lanthionine. Hydrogen peroxide is a common and effective reagent for the oxidation of
thioethers to sulfoxides[6][7].

Reaction Scheme:
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Oxidation Reaction

Oxidati 3 L,L-Lanthionine Sulfoxide
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L,L-Lanthionine
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Proposed oxidation of L,L-Lanthionine to L,L-Lanthionine sulfoxide.

Detailed Methodology:

» Dissolution: Dissolve L,L-Lanthionine in a suitable solvent system, such as a mixture of
acetic acid and water.

» Oxidation: Cool the solution in an ice bath and add a stoichiometric amount of 30% hydrogen
peroxide dropwise with constant stirring. The reaction progress can be monitored by thin-
layer chromatography (TLC).

e Quenching: After the reaction is complete, the excess hydrogen peroxide can be quenched
by the addition of a reducing agent, such as sodium sulfite.

 Purification: The resulting L,L-Lanthionine sulfoxide can be purified from the reaction
mixture using ion-exchange chromatography. The use of a strong cation exchange resin is
recommended, followed by elution with a gradient of ammonium hydroxide. The polarity of
the sulfoxide is higher than the starting thioether, which aids in chromatographic
separation[8][9].

» Characterization: The purified product should be characterized to confirm its identity and
purity.

o NMR Spectroscopy: 1H and 13C NMR spectroscopy can be used to confirm the structure.
The oxidation of the sulfur atom is expected to cause a downfield shift in the 13C NMR
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signal of the adjacent carbon atoms[10].

o Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) can be used to
confirm the molecular weight of the product.

o Purity Analysis: The purity of the final compound can be assessed by high-performance
liquid chromatography (HPLC).

Synthesis Workflow

Dissolve L,L-Lanthionine

Oxidize with H202
(Quench Reactior)

Purify by lon-Exchange
Chromatography

!

Characterize Product
(NMR, MS, HPLC)
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Workflow for the synthesis and purification of L,L-Lanthionine sulfoxide.

Biological Properties and Signaling Pathways

While the direct biological effects of L,L-Lanthionine sulfoxide have not been extensively
studied, the known activities of its parent compound, L,L-lanthionine, provide a strong basis for
hypothesizing its potential roles.

Putative Modulation of the Hydrogen Sulfide (H2S)
Biosynthesis Pathway

Hydrogen sulfide (Hz2S) is a gaseous signaling molecule involved in a variety of physiological
processes. Its endogenous production is primarily catalyzed by two key enzymes in the
transsulfuration pathway: cystathionine-p-synthase (CBS) and cystathionine-y-lyase (CSE)[11].

L,L-Lanthionine has been identified as an inhibitor of H2S production, likely through the
inhibition of CBS[2][12]. This suggests that L,L-Lanthionine and its derivatives could play a
regulatory role in H2S homeostasis. It is plausible that L,L-Lanthionine sulfoxide also
interacts with CBS, potentially modulating its activity and thereby influencing HzS levels.
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Hydrogen Sulfide Biosynthesis Pathway
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Proposed modulation of the H=S biosynthesis pathway by L,L-Lanthionine and its sulfoxide.

Potential Role as a Uremic Toxin

L,L-Lanthionine has been identified as a novel uremic toxin, with elevated levels found in
patients with chronic kidney disease[2][13]. It has been shown to induce endothelial cell
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mineralization and is associated with inflammation in this patient population[13][14]. Given its
structural similarity, L,L-Lanthionine sulfoxide may also contribute to the pathophysiology of
uremia, a hypothesis that warrants further investigation.

Conclusion and Future Directions

L,L-Lanthionine sulfoxide is a structurally intriguing molecule with the potential for significant
biological activity. While current knowledge is limited, its relationship to L,L-lanthionine
suggests a likely role in the modulation of the hydrogen sulfide signaling pathway and potential
involvement in the pathology of chronic kidney disease. The proposed synthesis protocol
provides a framework for researchers to produce this compound for further study. Future
research should focus on the experimental validation of its synthesis, the characterization of its
physicochemical properties, and the elucidation of its specific biological functions and
mechanisms of action, particularly its interaction with cystathionine-B-synthase and its potential
role as a uremic toxin. Such studies will be crucial for understanding the full therapeutic and
pathological potential of this and other sulfur-containing amino acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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